3β-Hydroxy-5-cholestenoic Acid
3β-Hydroxy-5-cholestenoic Acid
3beta-hydroxycholest-5-en-26-oic acid is a steroid acid resulting from the oxidation of one of the terminal methyl groups of cholesterol to the corresponding aldehyde. It has a role as a bacterial metabolite. It is a steroid acid, a monocarboxylic acid, a 3beta-sterol, a cholestanoid and a 3beta-hydroxy-Delta(5)-steroid. It derives from a cholesterol. It is a conjugate acid of a 3beta-hydroxycholest-5-en-26-oate.
Brand Name:
Vulcanchem
CAS No.:
6561-58-6
VCID:
VC0023797
InChI:
InChI=1S/C27H44O3/c1-17(6-5-7-18(2)25(29)30)22-10-11-23-21-9-8-19-16-20(28)12-14-26(19,3)24(21)13-15-27(22,23)4/h8,17-18,20-24,28H,5-7,9-16H2,1-4H3,(H,29,30)/t17-,18?,20+,21+,22-,23+,24+,26+,27-/m1/s1
SMILES:
CC(CCCC(C)C(=O)O)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C
Molecular Formula:
C27H44O3
Molecular Weight:
416.6 g/mol
3β-Hydroxy-5-cholestenoic Acid
CAS No.: 6561-58-6
Reference Standards
VCID: VC0023797
Molecular Formula: C27H44O3
Molecular Weight: 416.6 g/mol
| CAS No. | 6561-58-6 |
|---|---|
| Product Name | 3β-Hydroxy-5-cholestenoic Acid |
| Molecular Formula | C27H44O3 |
| Molecular Weight | 416.6 g/mol |
| IUPAC Name | (6R)-6-[(3S,8S,9S,10R,13R,14S,17R)-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-methylheptanoic acid |
| Standard InChI | InChI=1S/C27H44O3/c1-17(6-5-7-18(2)25(29)30)22-10-11-23-21-9-8-19-16-20(28)12-14-26(19,3)24(21)13-15-27(22,23)4/h8,17-18,20-24,28H,5-7,9-16H2,1-4H3,(H,29,30)/t17-,18?,20+,21+,22-,23+,24+,26+,27-/m1/s1 |
| Standard InChIKey | WVXOMPRLWLXFAP-AMQKJUDNSA-N |
| Isomeric SMILES | C[C@H](CCCC(C)C(=O)O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CC[C@@H](C4)O)C)C |
| SMILES | CC(CCCC(C)C(=O)O)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C |
| Canonical SMILES | CC(CCCC(C)C(=O)O)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C |
| Description | 3beta-hydroxycholest-5-en-26-oic acid is a steroid acid resulting from the oxidation of one of the terminal methyl groups of cholesterol to the corresponding aldehyde. It has a role as a bacterial metabolite. It is a steroid acid, a monocarboxylic acid, a 3beta-sterol, a cholestanoid and a 3beta-hydroxy-Delta(5)-steroid. It derives from a cholesterol. It is a conjugate acid of a 3beta-hydroxycholest-5-en-26-oate. |
| Synonyms | 3 beta-hydroxy-5-cholesten-26-oic acid 3 beta-hydroxy-5-cholestenoic acid 3-HCOA 3-hydroxy-5-cholesten-26-oic acid 3-hydroxy-5-cholestenoic acid 3-hydroxy-5-cholestenoic acid, (3beta,25R)-isomer 3-hydroxy-5-cholestenoic acid, (3beta,25S)-isomer 3-hydroxy-5-cholestenoic acid, 26-14(C)-labeled 3-hydroxycholest-5-en-26-oic acid |
| PubChem Compound | 165511 |
| Last Modified | Nov 11 2021 |
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